N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide (N-FEPBS) is a novel, organic, sulfur-containing compound with potential applications in organic synthesis and medicinal chemistry. N-FEPBS is synthesized through a multi-step reaction starting from furan-3-yl-1H-pyrazol-1-yl ethyl sulfonate and ending with the desired sulfonamide. In the pharmaceutical industry, N-FEPBS is being studied for its potential use in the treatment of various diseases.
Scientific Research Applications
Pharmaceuticals
Furan is used to produce pharmaceuticals . For instance, a new chalcone series has been developed that may be useful in the treatment of lung cancer .
Resins
Furan is a key starting material for a variety of industries, including the production of resins .
Agrochemicals
Furan is also used in the production of agrochemicals .
Anticancer Applications
Pyrazoles, which are nitrogen-containing heterocycles, have been found to have anticancer properties . This suggests that “N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide” could potentially be used in anticancer research.
Anti-inflammatory Applications
Pyrazoles also have anti-inflammatory properties . This suggests another potential application for “N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide”.
Antimicrobial Applications
Pyrazoles have been found to have antimicrobial activities . This suggests that “N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide” could potentially be used in antimicrobial research.
Mechanism of Action
Target of Action
Similar compounds, such as n-(furan-2-ylmethyl)-1h-indole-3-carboxamide derivatives, have been reported to target theepidermal growth factor receptor (EGFR) . EGFR is a transmembrane protein that is activated by binding of its specific ligands, including epidermal growth factor and transforming growth factor α, leading to cellular proliferation, differentiation, and survival .
Mode of Action
If we consider its potential similarity to other furan-based compounds, it might interact with its target (potentially egfr) and inhibit its activity, leading to altered cellular processes .
Biochemical Pathways
If it indeed targets egfr as suggested by the activity of similar compounds , it could impact multiple downstream signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival, proliferation, and differentiation .
Result of Action
If it acts as an egfr inhibitor, it could potentially lead to decreased cell proliferation and survival, impacting the growth of cancer cells .
properties
IUPAC Name |
N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]butane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c1-2-3-8-20(17,18)15-5-6-16-10-13(9-14-16)12-4-7-19-11-12/h4,7,9-11,15H,2-3,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIRRVPMMODHENS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)NCCN1C=C(C=N1)C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}butane-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.